Cas no 71520-05-3 (1-[3-(1-methylethyl)phenyl]ethanone)

• Product name: 1-[3-(1-methylethyl)phenyl]ethanone
• CAS No: 71520-05-3
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1750929
• PubChem ID: 73556671

1-[3-(1-methylethyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1-methylethyl)phenyl]ethanone
• DTXSID70992009
• SCHEMBL1980073
• 1-{3-[2-(tert-Butylperoxy)propan-2-yl]phenyl}ethan-1-one
• PLIABLDEXXVXDH-UHFFFAOYSA-N
• Ethanone, 1-[[1-[(1,1-dimethylethyl)dioxy]-1-methylethyl]phenyl]-
• 71520-05-3

• Inchi： InChI=1S/C15H22O3/c1-11(16)12-8-7-9-13(10-12)15(5,6)18-17-14(2,3)4/h7-10H,1-6H3
• InChI Key： PLIABLDEXXVXDH-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=CC=C1)C(C)(C)OOC(C)(C)C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.948
• Boiling Point: 229.1°C at 760 mmHg
• Flash Point: 86.6°C
• Refractive Index: 1.501
• PSA: 17.07